Cas no 2172555-87-0 (1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid)

• Product Name: 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• CAS No: 2172555-87-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6009590
• PubChem ID: 165580048
• Update Time: 2025-10-29

1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• 1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• EN300-1525282
• 2172555-87-0

• Inchi： 1S/C28H32N2O5/c31-26(30-17-14-20(15-18-30)27(32)33)13-3-1-2-8-16-29-28(34)35-19-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,14,25H,1-3,8,13,15-19H2,(H,29,34)(H,32,33)
• InChI Key： PFLICSBIZRRWBE-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCC(N1CC=C(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid

Recent Advances in the Study of 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid (CAS: 2172555-87-0)

The compound 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid (CAS: 2172555-87-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug delivery systems and targeted therapies. Recent studies have focused on elucidating its synthesis, physicochemical properties, and biological activities, providing a foundation for further exploration in drug development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the product. The method involves a multi-step reaction sequence, starting with the protection of the amino group using Fmoc (9-fluorenylmethoxycarbonyl) chemistry, followed by coupling with a heptanoyl linker and subsequent cyclization to form the tetrahydropyridine ring. This advancement addresses previous challenges related to low yields and impurities, making the compound more accessible for preclinical studies.

In addition to synthetic improvements, recent investigations have explored the biological activity of this compound. Preliminary in vitro studies have demonstrated its ability to modulate specific signaling pathways, particularly those involved in inflammation and cell proliferation. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits inhibitory effects on certain kinases, suggesting potential applications in oncology. The study also highlighted the compound's stability under physiological conditions, a critical factor for its therapeutic viability.

Another significant development is the exploration of this compound as a building block for peptide-based drug delivery systems. Its structural versatility allows for conjugation with various therapeutic peptides, enhancing their stability and bioavailability. A recent publication in Chemical Communications (2024) showcased its use in the development of a targeted drug delivery system for neurodegenerative diseases. The study demonstrated that the compound could effectively cross the blood-brain barrier when conjugated with specific peptides, opening new avenues for treating conditions like Alzheimer's disease.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as in vivo toxicity, pharmacokinetics, and long-term stability need to be thoroughly investigated. Ongoing research is focused on addressing these gaps, with several preclinical trials currently underway. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, the compound 1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid (CAS: 2172555-87-0) represents a promising candidate in the field of medicinal chemistry. Recent advancements in its synthesis, biological activity, and application in drug delivery systems underscore its potential. However, further research is essential to fully understand its therapeutic potential and overcome existing challenges. The continued exploration of this compound is likely to yield significant contributions to the development of novel treatments for various diseases.